Cas no 128255-38-9 ((1S,3'Ar,4S,4'S,5R)-3'a,4',5-trimethylspiro[2,6-dioxabicyclo[3.1.0]hexane-4,2'-3,4,5,6-tetrahydro-1H-indene]-3-one)

• Product Name: (1S,3'Ar,4S,4'S,5R)-3'a,4',5-trimethylspiro[2,6-dioxabicyclo[3.1.0]hexane-4,2'-3,4,5,6-tetrahydro-1H-indene]-3-one
• CAS No: 128255-38-9
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 229132
• PubChem ID: 10955901
• Update Time: 2024-03-01

(1S,3'Ar,4S,4'S,5R)-3'a,4',5-trimethylspiro[2,6-dioxabicyclo[3.1.0]hexane-4,2'-3,4,5,6-tetrahydro-1H-indene]-3-one Chemical and Physical Properties

Names and Identifiers

• Spiro[2,6-dioxabicyclo[3.1.0]hexane-4,2'-[2H]inden]-3-one,1',3',3'a,4',5',6'-hexahydro-3'a,4',5-trimethyl-, (1S,2'S,3'aR,4'S,5R)-
• (+)-Palmosalide C
• Palmosalide C
• Spiro[2,6-dioxabicyclo[3.1.0]hexane-4,2'-[2H]inden]-3-one,1',3',3'a,4',5',6'-hexahydro-3'a,4',5-trimethyl-, [1S-[1a,4b(3'aS*,4'R*),5a]]-
• ( )-Palmosalide C
• Spiro(2,6-dioxabicyclo(3.1.0)hexane-4,2'-(2H)inden)-3-one, 1',3',3'a,4',5',6'-hexahydro-3'a,4',5-trimethyl-, (1S-(1alpha,4beta(3'aS*,4'R*),5alpha))-
• (1S,3'Ar,4S,4'S,5R)-3'a,4',5-trimethylspiro[2,6-dioxabicyclo[3.1.0]hexane-4,2'-3,4,5,6-tetrahydro-1H
• 128255-38-9
• (1S,3'Ar,4S,4'S,5R)-3'a,4',5-trimethylspiro[2,6-dioxabicyclo[3.1.0]hexane-4,2'-3,4,5,6-tetrahydro-1H-indene]-3-one

• Inchi： 1S/C15H20O3/c1-9-5-4-6-10-7-15(8-13(9,10)2)11(16)17-12-14(15,3)18-12/h6,9,12H,4-5,7-8H2,1-3H3/t9-,12+,13+,14-,15+/m0/s1
• InChI Key： NCOLHQPGRGXHRH-XNHWVXRISA-N
• SMILES： O1[C@@H]2[C@@]1(C)[C@]1(C(=O)O2)CC2=CCC[C@H](C)[C@@]2(C)C1

Computed Properties

• Exact Mass: 248.14124450g/mol
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Enol ester epoxides